Cas no 1226181-89-0 (3-Amino-3-(3-chlorophenyl)-N-methylpropanamide)

• Product Name: 3-Amino-3-(3-chlorophenyl)-N-methylpropanamide
• CAS No: 1226181-89-0
• MF: C₁₀H₁₃ClN₂O
• MW: 212.676021337509
• MDL: MFCD16308491
• CID: 5606108
• PubChem ID: 82078234
• Update Time: 2025-07-19

3-Amino-3-(3-chlorophenyl)-N-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• EN300-840586
• 1226181-89-0
• 3-AMINO-3-(3-CHLOROPHENYL)-N-METHYLPROPANAMIDE
• Benzenepropanamide, β-amino-3-chloro-N-methyl-
• 3-Amino-3-(3-chlorophenyl)-N-methylpropanamide

• MDL： MFCD16308491
• Inchi： 1S/C10H13ClN2O/c1-13-10(14)6-9(12)7-3-2-4-8(11)5-7/h2-5,9H,6,12H2,1H3,(H,13,14)
• InChI Key： JHCFIFQRFODSFR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(CC(NC)=O)N

Computed Properties

• Exact Mass: 212.0716407g/mol
• Monoisotopic Mass: 212.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 408.3±40.0 °C(Predicted)
• pka: 15.93±0.46(Predicted)

Additional information on 3-Amino-3-(3-chlorophenyl)-N-methylpropanamide

Professional Introduction to Compound with CAS No 1226181-89-0 and Product Name: 3-Amino-3-(3-chlorophenyl)-N-methylpropanamide

Compound with the CAS number 1226181-89-0 and the product name 3-Amino-3-(3-chlorophenyl)-N-methylpropanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure of 3-Amino-3-(3-chlorophenyl)-N-methylpropanamide features a combination of an amino group, a chlorophenyl moiety, and a methylpropanamide backbone, which collectively contribute to its distinctive chemical behavior and biological activity.

The synthesis of 3-Amino-3-(3-chlorophenyl)-N-methylpropanamide involves a series of well-defined chemical transformations that highlight the expertise required in organic synthesis. The presence of the chlorophenyl group introduces a level of electronic and steric influence that can modulate the compound's interactions with biological targets. This aspect has been extensively studied in recent years, particularly in the context of developing novel pharmacological agents that target specific enzymatic or receptor pathways.

Recent research has demonstrated that derivatives of 3-Amino-3-(3-chlorophenyl)-N-methylpropanamide exhibit promising activity in preclinical models. These studies have focused on understanding how the substitution patterns on the aromatic ring and the amide functionality influence the compound's pharmacokinetic properties. The chlorophenyl group, in particular, has been shown to enhance binding affinity to certain protein targets, making it a valuable scaffold for drug design.

In addition to its pharmacological potential, 3-Amino-3-(3-chlorophenyl)-N-methylpropanamide has been explored for its role in chemical biology research. The compound's ability to interact with biological macromolecules has opened new avenues for studying enzyme mechanisms and receptor function. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography, have been employed to elucidate the structural details of complexes formed between 3-Amino-3-(3-chlorophenyl)-N-methylpropanamide and its biological targets.

The development of 3-Amino-3-(3-chlorophenyl)-N-methylpropanamide as a lead compound for drug discovery has also benefited from computational chemistry approaches. Molecular modeling studies have helped predict the binding modes of this compound with various targets, thereby accelerating the optimization process. These computational methods have been integrated with experimental data to refine the structure-activity relationships (SAR) of potential drug candidates.

One of the most intriguing aspects of 3-Amino-3-(3-chlorophenyl)-N-methylpropanamide is its versatility in medicinal chemistry applications. Researchers have utilized this compound as a building block for more complex molecules, demonstrating its utility in generating novel scaffolds with enhanced biological activity. The amide group provides a versatile handle for further functionalization, allowing chemists to tailor the properties of derived compounds to specific therapeutic needs.

The synthesis and characterization of 3-Amino-3-(3-chlorophenyl)-N-methylpropanamide have also contributed to advancements in green chemistry principles. Efforts have been made to develop synthetic routes that minimize waste and reduce environmental impact. These sustainable practices are increasingly important in pharmaceutical manufacturing, where regulatory pressures and public awareness demand greener alternatives.

Looking ahead, the future prospects for 3-Amino-3-(3-chlorophenyl)-N-methylpropanamide are promising. Ongoing research aims to explore its potential in treating various diseases by targeting key pathological pathways. The compound's unique structural features make it an attractive candidate for further development into therapeutic agents with improved efficacy and reduced side effects.

In conclusion, 1226181-89-0 and Product Name: 3-Amino-3-(3-chlorophenyl)-N-methylpropanamide represent a significant contribution to pharmaceutical chemistry. Their unique properties and potential applications underscore the importance of continued research in this field. As our understanding of these compounds grows, so too will their impact on advancing medical treatments and improving patient outcomes.